Sodium hydroxide monohydrate

• IUPAC Name: sodium;hydroxide;hydrate
• InChI: InChI=1S/Na.2H2O/h;2*1H2/q+1;;/p-1
• InChI Key: JBJWASZNUJCEKT-UHFFFAOYSA-M
• Canonical SMILES: O.[OH-].[Na+]
• Molecular Formula: H3NaO2
• DSSTOX Substance ID: DTXSID70635808
• Molecular Weight: 58.012 g/mol
• CAS No.: 12200-64-5

Description

Sodium hydroxide monohydrate, also known as sodium hydrate hydroxide, is an inorganic compound with the chemical formula NaOH·H₂O. It is a white, crystalline solid that is highly soluble in water, forming a strongly alkaline solution. This compound is widely used in various industrial and laboratory applications due to its strong basic properties and ability to neutralize acids .

Scientific Research Applications

Sodium hydroxide monohydrate has a wide range of applications in scientific research:

Chemistry: Used as a strong base in titrations, pH adjustments, and chemical synthesis.

Biology: Employed in the preparation of buffer solutions and the denaturation of proteins.

Medicine: Utilized in the production of pharmaceuticals and as a cleaning agent for medical equipment.

Industry: Plays a crucial role in the manufacture of paper, textiles, detergents, and biodiesel. .

Mechanism of Action

Target of Action

Sodium hydroxide monohydrate, also known as lye or caustic soda , primarily targets proteins in organic tissues . It is a strong base that is widely used in the chemical industry to drive chemical reactions .

Mode of Action

This compound, due to its high-level alkalinity, directly causes bond breakage in proteins, especially disulfide bridges . This interaction with proteins results in significant changes in the structure and function of these biomolecules. For instance, hair and fingernails are found to be dissolved after 20 hours of direct contact with sodium hydroxide at pH values higher than 9.2 .

Biochemical Pathways

The primary biochemical pathway affected by sodium hydroxide involves protein denaturation. The high alkalinity of sodium hydroxide disrupts the normal balance of hydrogen bonding within proteins, leading to the breakdown of their three-dimensional structure . This can have downstream effects on any biological processes that rely on the normal function of these proteins.

Pharmacokinetics

It is known that sodium hydroxide can be absorbed through the skin and mucous membranes, and it can cause severe burns and eye damage .

Result of Action

The primary result of sodium hydroxide’s action is the destruction of organic tissue . This is why it is used in certain industrial applications, such as cleaning and processing metals, manufacturing soaps, and in commercial drain/oven cleaners . In a biological context, the destruction of proteins can lead to significant cellular damage and death.

Action Environment

The action of sodium hydroxide is influenced by environmental factors such as concentration, temperature, and the presence of other substances . For example, sodium hydroxide is typically used as a solid or a diluted 50% solution . Its reactivity and corrosiveness can increase with higher concentrations and temperatures . Furthermore, when sodium hydroxide is dissolved in water or neutralized with acid, it releases substantial amounts of heat, which may prove sufficient to ignite combustible materials .

Safety and Hazards

Sodium hydroxide is strongly irritating and corrosive. It can cause severe burns and permanent damage to any tissue that it comes in contact with. Sodium hydroxide can cause hydrolysis of proteins, and hence can cause burns in the eyes which may lead to permanent eye damage.

Future Directions

Sodium hydroxide is frequently used alongside neutral water and acidic hydrochloric acid to demonstrate the pH scale to chemistry students. It is likely that there will be an increasing demand for aesthetic whitening treatments. Bleaching of teeth has also become increasingly regulated although there are international differences in the use and concentration of bleaching agents.

Biochemical Analysis

Biochemical Properties

Sodium hydroxide monohydrate plays a crucial role in biochemical reactions. It is often used to adjust the pH of solutions, which can affect the activity of enzymes and proteins . The compound interacts with biomolecules such as proteins and nucleic acids, often denaturing them at high concentrations .

Cellular Effects

The effects of this compound on cells are primarily related to its ability to alter pH. Changes in pH can influence cell function, including cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

At the molecular level, this compound can dissociate into sodium ions and hydroxide ions in solution . The hydroxide ions can interact with acidic protons in biomolecules, potentially affecting their structure and function .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. For example, if the compound is used to adjust the pH of a solution, the pH may gradually drift if the solution is not properly buffered .

Dosage Effects in Animal Models

The effects of this compound in animal models are largely dependent on the dosage and route of administration. High doses can be harmful, potentially causing alkalosis or other adverse effects .

Metabolic Pathways

This compound is not directly involved in metabolic pathways. It can affect these pathways indirectly by altering the pH of the cellular environment .

Transport and Distribution

In cells and tissues, this compound is likely to be distributed evenly in aqueous compartments due to its high solubility in water .

Subcellular Localization

As a small, highly soluble molecule, this compound does not have a specific subcellular localization. It is expected to be present throughout the cell wherever water is present .

Preparation Methods

Synthetic Routes and Reaction Conditions: Sodium hydroxide monohydrate can be synthesized by the controlled hydration of anhydrous sodium hydroxide. The process involves the careful addition of water to sodium hydroxide to form the monohydrate without generating excessive heat, which can lead to the formation of higher hydrates or dissolution into a solution .

Industrial Production Methods: The industrial production of sodium hydroxide typically involves the electrolysis of brine (sodium chloride solution) in the chlor-alkali process. This process produces sodium hydroxide, chlorine gas, and hydrogen gas. The sodium hydroxide solution obtained is then concentrated and crystallized to form this compound .

Types of Reactions:

Neutralization: this compound reacts with acids to form salts and water. For example, its reaction with hydrochloric acid produces sodium chloride and water.

Saponification: It reacts with fats and oils to produce soap and glycerol.

Precipitation: It can precipitate metal hydroxides from their salts, such as the formation of aluminum hydroxide from aluminum salts.

Common Reagents and Conditions:

Acids: Hydrochloric acid, sulfuric acid, and nitric acid are commonly used in neutralization reactions.

Fats and Oils: Used in saponification reactions under heating conditions.

Metal Salts: Aluminum sulfate, copper sulfate, and iron chloride are used in precipitation reactions.

Major Products:

Salts: Sodium chloride, sodium sulfate, and sodium nitrate.

Soaps: Sodium salts of fatty acids.

Metal Hydroxides: Aluminum hydroxide, copper hydroxide, and iron hydroxide

Comparison with Similar Compounds

Potassium hydroxide (KOH): Similar strong base with comparable uses in industry and research.

Calcium hydroxide (Ca(OH)₂): Used in construction, water treatment, and as a food additive.

Lithium hydroxide (LiOH): Employed in battery production and carbon dioxide scrubbing.

Uniqueness: Sodium hydroxide monohydrate is unique due to its high solubility in water and its ability to form a strongly alkaline solution. It is also more commonly used in industrial applications compared to other hydroxides due to its cost-effectiveness and availability .

Customer Q & A

Q1: What is the significance of the quaternary phase diagram in understanding Sodium hydroxide monohydrate's behavior in concrete?

A1: The quaternary phase diagram for Na2O-CaO-SiO2-H2O, which includes this compound, is crucial for understanding the complex chemical interactions within concrete. [] This diagram illustrates the compositional relationships between various compounds, including this compound, calcium hydroxide, and sodium-substituted calcium silicate hydrate. Importantly, the diagram reveals that under specific conditions found in concrete pore solutions, the formation of a quaternary compound (approximately 0.25Na2O · CaO · SiO2· 3H2O) is favored. This quaternary compound's presence can contribute to the occurrence of alkali-silica reaction (ASR), a detrimental reaction that can lead to concrete deterioration. [] Therefore, understanding the phase equilibria represented in this diagram is essential for predicting and mitigating ASR in concrete structures.

Q2: What unique structural features of this compound were revealed by X-ray and neutron diffraction studies?

A2: X-ray and neutron diffraction studies on this compound (NaOH · H2O) and its deuterated analogue (NaOD · D2O) revealed intriguing hydrogen bonding patterns within its crystal structure. [, ] The compound exhibits a layered structure with repeating units of … /O Na O O Na O/ …. Strong hydrogen bonds are formed between hydroxide ions (OH-) acting as acceptors and water molecules, creating a continuous, one-dimensional chain-like structure. [] These strong hydrogen bonds are characterized by O…O distances of 2.66 Å and 2.69 Å. Additionally, weaker "bridge bonds" with an O…O distance of 3.18 Å connect these layers, contributing to the overall stability of the crystal lattice. [] This unique combination of strong and weak hydrogen bonding contributes to the distinct properties of this compound.

Q3: How is this compound utilized in the extraction of alkali from natural resources like trona?

A3: this compound plays a key role in the alkali extraction process from trona, a naturally occurring sodium carbonate-rich mineral. [] In this process, an aqueous solution of Sodium hydroxide (7.3%) acts as a solvent, effectively dissolving the crude trona. This dissolution step is crucial for separating valuable alkali components from the raw mineral. Subsequently, evaporative crystallization at 100°C yields this compound crystals. These crystals can then be calcined to produce dense soda ash (sodium carbonate), a vital industrial chemical. [] This application highlights the practical significance of this compound in resource extraction and chemical manufacturing.

Q4: What phase transitions does this compound undergo at elevated temperatures?

A4: this compound undergoes several phase transitions as temperature increases. [] Differential thermal analysis, high-temperature microscopy, and X-ray diffraction studies have been instrumental in characterizing these transitions. Initially, the compound melts, followed by the expulsion of any entrapped water at higher temperatures. [] A significant structural change occurs as α-sodium hydroxide transitions to β-sodium hydroxide. Finally, β-sodium hydroxide reaches its melting point. Understanding these phase transitions and the temperature ranges at which they occur is crucial for various applications involving this compound, particularly in processes operating at elevated temperatures.